Cas no 2137693-10-6 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl)-
• CAS No: 2137693-10-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5278543
• Update Time: 2025-05-26

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl)-

• Inchi： 1S/C10H11ClN2O2/c11-8-5-7(10(14)15)12-9(13-8)4-3-6-1-2-6/h5-6H,1-4H2,(H,14,15)
• InChI Key： NKOJLQCZJNFAKS-UHFFFAOYSA-N
• SMILES： C1(CCC2CC2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl)-

4-Pyrimidinecarboxylic Acid, 6-Chloro-2-(2-Cyclopropylethyl): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl), also known by its CAS number 2137693-10-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 4, 6, and 2. Specifically, the 4-position bears a carboxylic acid group, the 6-position is substituted with a chlorine atom, and the 2-position is attached to a cyclopropylethyl group.

The synthesis of 4-pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl) involves a series of well-established organic reactions. The starting material is typically a pyrimidine derivative, which undergoes chlorination at the 6-position followed by alkylation at the 2-position with a cyclopropylethyl group. The carboxylic acid group at position 4 is introduced through a nucleophilic substitution or oxidation reaction. These steps are optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its pyrimidine core is known to exhibit various bioactivities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the chlorine atom at position 6 enhances the compound's stability and bioavailability, while the cyclopropylethyl group at position 2 contributes to its lipophilicity and ability to interact with biological targets. These structural features make it an attractive candidate for further research in medicinal chemistry.

In terms of biological activity, 4-pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl) has shown promising results in preliminary assays. For instance, it has demonstrated moderate inhibitory activity against certain enzymes associated with cancer progression. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating inflammatory diseases. Further studies are currently underway to evaluate its efficacy in preclinical models and to explore its mechanism of action.

The development of analogs based on this compound is another area of active research. By modifying the substituents on the pyrimidine ring, chemists aim to optimize its pharmacokinetic properties and enhance its therapeutic potential. For example, altering the length or functional groups of the cyclopropylethyl chain could improve its solubility or receptor binding affinity.

In conclusion, 4-pyrimidinecarboxylic acid, 6-chloro-2-(2-cyclopropylethyl) represents an important molecule in contemporary chemical research. Its unique structure and promising biological activities position it as a valuable tool in drug discovery efforts. As research progresses, this compound may pave the way for innovative therapeutic agents that address unmet medical needs.